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Compound of Interest
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Get Quote

The primary role of CDK7 in transcription is the phosphorylation of the C-terminal domain

(CTD) of the large subunit of RNA Polymerase II (RNAP II), specifically at serine 5 (Ser5) and

serine 7 (Ser7) residues. This action is essential for transcription initiation and promoter

clearance.[1][2][3] Additionally, CDK7 acts as a CDK-activating kinase (CAK), phosphorylating

and activating other CDKs involved in cell cycle progression and transcription, such as CDK9,

CDK12, and CDK13.[4][5][6]

The following table summarizes the observed effects of several known CDK7 inhibitors on

these key substrates.
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Inhibitor
Target
Substrate

Effect
Cell
Line/Syste
m

Quantitative
Data
(IC50/EC50)

Reference

SY-351 RNAP II CTD

Inhibition of

phosphorylati

on

HL60

EC90 for

CDK7 target

engagement:

39 nM

[4][5]

CDK9

No significant

change in T-

loop (Thr186)

phosphorylati

on

HL60 - [4]

CDK12/CDK1

3

Inhibition of

T-loop

(Thr893/Thr8

71)

phosphorylati

on

HL60

Inhibited

>50% at 1

µM

[4][5]

SF3B1

Decreased

phosphorylati

on

HL60 - [4]

THZ1 RNAP II CTD

Inhibition of

phosphorylati

on

Various

cancer cell

lines

- [7][8]

MYCN
Inhibition of

transcription

Neuroblasto

ma
- [7]

SY-1365
RNAP II CTD

(Ser2/5/7)

Dose- and

time-

dependent

inhibition of

phosphorylati

on

Various cell

lines

CDK7 IC50:

369 nM
[9]
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CDK2

(Thr160)

Inhibition of

phosphorylati

on

Various cell

lines
- [9]

BS-181
RNAP II CTD

(Ser2/5)

Inhibition of

phosphorylati

on

MCF-7

35-fold

selective for

CDK7 over

CDK2

[9][10]

YPN-005 RNAP II CTD

Decreased

phosphorylati

on

SCLC cells - [9]

c-MYC, FLT3,

STAT5

Suppressed

expression

Leukemia

cells
- [9]

SNS-032
CDK7, CDK2,

CDK9
Inhibition -

IC50: 62 nM

(CDK7), 38-

48 nM

(CDK2), 4 nM

(CDK9)

[7][11]

Signaling Pathways and Experimental Workflows
To visualize the mechanism of action of CDK7 and how its inhibition is studied, the following

diagrams are provided.
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Caption: CDK7 Signaling Pathway and Points of Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138944?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

